N-(4-ethoxyphenyl)-2-((1-(3-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[1-(3-methoxyphenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C20H21N3O3S/c1-3-26-17-9-7-15(8-10-17)22-19(24)14-27-20-21-11-12-23(20)16-5-4-6-18(13-16)25-2/h4-13H,3,14H2,1-2H3,(H,22,24)
• InChI Key: CVGLCBPFQTWLGU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC=CN2C3=CC(=CC=C3)OC
• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol

Description

N-(4-ethoxyphenyl)-2-((1-(3-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide, also known as EMA401, is a small molecule drug that has been developed for the treatment of neuropathic pain. It is a selective antagonist of the angiotensin II type 2 receptor (AT2R), which is involved in the regulation of pain signaling pathways in the nervous system.

Scientific Research Applications

Molecular Evaluation of Carcinogenic Compounds

One significant aspect of research involving compounds structurally similar to N-(4-ethoxyphenyl)-2-((1-(3-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide is the study of their carcinogenic potential. Ashby et al. (1978) synthesized and evaluated thiophene analogues of known carcinogens, aiming to understand their carcinogenicity. This research is critical for assessing the safety profiles of new compounds with similar structures, highlighting the importance of molecular modifications in altering biological activity and potential carcinogenicity (Ashby, Styles, Anderson, & Paton, 1978).

Advanced Oxidation Processes for Environmental Remediation

The degradation of pharmaceutical compounds, including acetaminophen, through advanced oxidation processes (AOPs) has been a focus of environmental chemistry research. Qutob et al. (2022) reviewed the degradation pathways, by-products, and biotoxicity of acetaminophen degradation products, emphasizing the role of AOPs in environmental remediation. Understanding the degradation and transformation pathways of complex organic molecules helps in developing effective strategies to mitigate their impact on the environment (Qutob, Hussein, Alamry, & Rafatullah, 2022).

Pharmacokinetics and Pharmacodynamics of Antihistamines

Research into the chemistry, pharmacokinetics, and pharmacodynamics of antihistamines, such as Bilastine, involves understanding the molecular structure and activity of compounds, including those similar to N-(4-ethoxyphenyl)-2-((1-(3-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide. Sharma et al. (2021) summarized the properties, characteristics, and analytical methods used for estimating Bilastine from different scientific articles, highlighting the importance of molecular studies in the development of pharmaceuticals (Sharma, Hatware, Bhadane, & Patil, 2021).

Understanding the Mechanisms of Drug-Induced Liver Injury

The molecular pathogenesis of drug-induced liver injury, particularly by compounds like acetaminophen, is another area of research related to compounds structurally similar to N-(4-ethoxyphenyl)-2-((1-(3-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide. Studies aim to elucidate the mechanisms involved in hepatocyte necrosis, sterile inflammation, and hepatocyte regeneration, offering insights into the toxicological profiles of pharmaceutical compounds and the development of safer drugs (Cai, Cai, Wang, Yang, Guan, Deng, & Chen, 2022).